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Compound of Interest

Compound Name: JNK3 inhibitor-2

Cat. No.: B11711419

Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring laboratory

safety and proper chemical handling is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of JNK3 inhibitor-2, a potent and

selective c-Jun N-terminal kinase 3 (JNK3) inhibitor. Adherence to these procedures is critical

for maintaining a safe research environment and ensuring regulatory compliance.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of JNK3 inhibitor-2 is the first

step in safe handling and disposal. The following table summarizes key quantitative data for

this compound.[1]
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Property Value

Molecular Formula C20H14N2O2

Molecular Weight 314.34

CAS Number 2366264-18-6

IC50 for JNK3 0.25 µM

IC50 for JNK1 >100 µM

IC50 for JNK2 >100 µM

Solubility Soluble in DMSO

Storage Store at -20°C (powder) or -80°C (in solvent)

Pre-Disposal and Handling Protocols
Before proceeding with disposal, it is crucial to handle JNK3 inhibitor-2 with appropriate care

to minimize exposure and risk.

Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

Avoid inhalation of dust or aerosols. Use in a well-ventilated area or with appropriate exhaust

ventilation.[2]

Avoid contact with skin and eyes.[2]

Handling:

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

Storage of Unused Product:

Keep the container tightly sealed in a cool, well-ventilated area.[2]
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If reconstituted, aliquot and freeze at -20°C. Stock solutions are generally stable for up to 2

months at -20°C.[3] For longer-term storage of solutions, -80°C for up to 6 months is

recommended for similar compounds.[4]

Step-by-Step Disposal Procedure
The following procedure is a general guideline. Always consult your institution's Environmental

Health and Safety (EHS) department for specific disposal protocols.

Assess the Waste Stream: Determine if the waste is the pure compound (unused or expired),

a dilute solution, or contaminated materials (e.g., pipette tips, gloves, vials).

Pure Compound Disposal:

Do not dispose of solid JNK3 inhibitor-2 down the drain or in regular trash.

It should be treated as hazardous chemical waste.

Place the chemical in a clearly labeled, sealed container compatible with chemical waste.

Arrange for pickup by your institution's hazardous waste disposal service.

Dilute Solution Disposal:

Aqueous solutions containing JNK3 inhibitor-2 should not be disposed of down the drain.

Collect all dilute solutions in a designated, labeled hazardous waste container. The label

should clearly indicate the contents, including the name of the inhibitor and the solvent

(e.g., "JNK3 inhibitor-2 in DMSO/media").

Follow your institution's procedures for the disposal of liquid chemical waste.

Contaminated Material Disposal:

All materials that have come into contact with JNK3 inhibitor-2, such as pipette tips,

centrifuge tubes, and gloves, should be considered contaminated.

Collect these materials in a designated, clearly labeled hazardous waste bag or container.
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Dispose of this container through your institution's chemical or biohazardous waste

stream, as directed by your EHS office.

Decontamination:

Decontaminate surfaces and equipment that may have come into contact with the inhibitor

by scrubbing with a suitable solvent, such as alcohol.[2]

Spill Management
In the event of a spill, follow these steps:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Don Appropriate PPE: Ensure you are wearing gloves, safety glasses, and a lab coat.

Contain and Absorb: For liquid spills, absorb the material with a finely-powdered liquid-

binding material such as diatomite or universal binders.[2] For solid spills, carefully sweep or

scoop the material to avoid creating dust.

Clean the Area: Decontaminate the spill area with alcohol or another appropriate solvent.

Dispose of Cleanup Materials: Collect all contaminated absorbent materials and cleaning

supplies in a sealed, labeled hazardous waste container for proper disposal.[2]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of JNK3
inhibitor-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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